N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[4-(4-methylpiperazin-1-yl)phenyl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H22N4O4/c1-21-10-12-22(13-11-21)16-8-6-15(7-9-16)20-19(24)14-27-18-5-3-2-4-17(18)23(25)26/h2-9H,10-14H2,1H3,(H,20,24)
• InChI Key: BIFRVEGQCSZCMO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide, also known as MNPA, is a chemical compound that has been studied for its potential use in scientific research. MNPA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide is not fully understood, but it is thought to involve the modulation of serotonin signaling in the brain. N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This binding may lead to the activation of downstream signaling pathways that ultimately result in the observed biochemical and physiological effects of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide.
Biochemical and Physiological Effects:
N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of serotonin signaling, the regulation of neuronal excitability, and the inhibition of certain enzymes. These effects may contribute to the observed antidepressant and anxiolytic effects of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide in lab experiments is its relatively simple synthesis method. N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide can be synthesized using standard laboratory techniques, which makes it accessible to a wide range of researchers. However, one limitation of using N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide is its limited solubility in water, which may make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide. One area of interest is in the development of new drugs that target the serotonin 5-HT1A receptor. N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to interact with this receptor, and further study may lead to the development of new antidepressant and anxiolytic drugs. Another area of interest is in the study of the biochemical and physiological effects of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide. Further research may help to elucidate the mechanism of action of N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide and its potential therapeutic applications.

Scientific Research Applications

N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs that target specific receptors in the brain. N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to interact with the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This makes N-[4-(4-methyl-1-piperazinyl)phenyl]-2-(2-nitrophenoxy)acetamide a potential candidate for the development of new antidepressant and anxiolytic drugs.